2-(2-(Dimethylamino)ethyl)-1-(3-ethoxyphenyl)-7-fluoro-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[2-(dimethylamino)ethyl]-1-(3-ethoxyphenyl)-7-fluoro-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H23FN2O4/c1-4-29-16-7-5-6-14(12-16)20-19-21(27)17-13-15(24)8-9-18(17)30-22(19)23(28)26(20)11-10-25(2)3/h5-9,12-13,20H,4,10-11H2,1-3H3
• InChI Key: IJHXCWYYZGJBJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CCN(C)C)OC4=C(C3=O)C=C(C=C4)F
• Molecular Formula: C23H23FN2O4
• Molecular Weight: 410.4 g/mol
• CAS No.: 631890-97-6

Description

The compound is a type of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. It’s part of a class of compounds that have been synthesized using a multicomponent process.

Synthesis Analysis

The synthesis of this compound involves a multicomponent process. Methyl o-hydroxybenzoylpyruvate is heated with N,N-dimethylethylenediamine and aromatic aldehydes to yield the compound.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione core, with a dimethylaminoethyl group and an ethoxyphenyl group attached.

Chemical Reactions Analysis

The compound is synthesized through a multicomponent process, which is compatible with a wide range of substituents. The products can be easily isolated by crystallization without the use of chromatography.

Scientific Research Applications

Synthesis Techniques and Derivatives

The compound is synthesized through a reaction involving methyl o-hydroxybenzoylpyruvate, N,N-dimethylethylenediamine, and aromatic aldehydes, leading to a range of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and their analogs. This method provides a versatile route to produce a wide variety of derivatives, highlighting the compound's flexibility in chemical synthesis applications (R. Vydzhak & S. Y. Panchishyn, 2010).

Applications in Heterocyclic Compounds

Research has shown that derivatives of the compound can be used to create polyfunctional fused heterocyclic compounds, indicating its utility in developing new chemical entities with potential applications in various fields, including materials science and pharmacology (H. Hassaneen et al., 2003).

Chemical Properties and Reactions

The compound's derivatives exhibit interesting chemical properties, such as piezochromism and acidochromism, which are valuable for materials science, particularly in developing smart materials and sensors. These derivatives show reversible changes in color in response to pressure and solvent changes, demonstrating the compound's potential in creating materials with novel optical properties (Y. Lei et al., 2016).

Future Directions

The compound is part of a class of compounds that have been synthesized using a multicomponent process. This process is compatible with a wide range of substituents, suggesting potential for further diversification and exploration in future research.